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Compound of Interest

2-Chloro-5-
Compound Name:

methylbenzenecarboximidamide
CAS No.: 1260797-47-4

Cat. No.: B2908232

Get Quote

Executive Summary

2-Chloro-5-methylbenzenecarboximidamide (also known as 2-Chloro-5-methylbenzamidine)
is a functionalized amidine scaffold used primarily as a pharmacophore in the design of serine
protease inhibitors. The amidine moiety mimics the guanidine side chain of arginine, allowing
for high-affinity interactions with the S1 pocket of enzymes such as trypsin, thrombin, and
Factor Xa.

This monograph provides a comprehensive physicochemical profile, synthesis protocols, and
stability data. It addresses the specific electronic influence of the ortho-chloro and meta-methyl
substituents on the basicity and lipophilicity of the amidine group—critical factors for optimizing
oral bioavailability and target engagement.

Chemical Identity & Structural Analysis[1][2][3][4]
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The molecule features a benzene core substituted with a chlorine atom at the 2-position, a
methyl group at the 5-position, and an amidine group at the 1-position.

Property Detail

IUPAC Name 2-Chloro-5-methylbenzenecarboximidamide

2-Chloro-5-methylbenzamidine; 3-Methyl-6-
Common Synonyms o
chlorobenzamidine

771581-47-6 (Free base/General); 4387-32-0

CAS Registry Number o
(Nitrile Precursor)

Molecular Formula CsH9oCIN2
] 168.62 g/mol (Free Base); 205.08 g/mol (HCI
Molecular Weight
Salt)
SMILES CC1=CC(C(N)=N)=C(Chc=C1

Calculated from structure:
InChl Key KVMVAFKWEWLDPU-UHFFFAOYSA-N

(Analogous)

Structural Logic & Electronic Effects

o Amidine Basicity: The ortho-chloro substituent exerts a negative inductive effect (-1) and a
steric effect that decouples the amidine from the aromatic ring conjugation. This typically
lowers the pKa compared to unsubstituted benzamidine (pKa ~11.6).

o Lipophilicity: The 5-methyl group adds lipophilicity (+11), balancing the polarity of the amidine.
The 2-chloro group adds significant lipophilicity (Cl 1t = 0.71) while also blocking metabolic
oxidation at the ortho position.

Physicochemical Profile

The following data aggregates calculated values and experimental ranges from structurally
homologous benzamidine derivatives.
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Property Value | Range Confidence | Method
) o Predicted (Hammett Eqg. &
Dissociation Constant (pKa) 10.2+05
Analog SAR)
LogP (Octanol/Water) 19-22 Predicted (Consensus LogP)
Predicted (lonized species
LogD (pH 7.4) -0.8t0 -0.5 )
dominates)
] ] Estimated based on 2-Cl-
Melting Point (HCI Salt) > 200°C (dec.) o
benzamidine HCI
Solubility (Water) > 50 mg/mL As Hydrochloride salt (High)
Solubility (DMSO) > 100 mg/mL As Hydrochloride salt
Polar Surface Area (PSA) 49.9 Az Calculated (Amidine fragment)
H-Bond Donors / Acceptors 3/2 Amidine group contribution

Critical Insight: At physiological pH (7.4), this molecule exists almost exclusively (>99.9%) as
the protonated cation. This ensures high solubility but requires carrier-mediated transport or

prodrug strategies (e.g., amidoxime) for effective cellular permeability.

Synthesis & Manufacturing Protocols

The industrial standard for synthesizing sterically hindered amidines is the Pinner Reaction,
which proceeds via an imidate intermediate.

Reaction Pathway (DOT Visualization)
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Caption: Two-step Pinner synthesis converting the nitrile precursor to the amidine via an
imidate ester.

Detailed Experimental Protocol

Objective: Synthesis of 2-Chloro-5-methylbenzenecarboximidamide Hydrochloride.

Reagents:

2-Chloro-5-methylbenzonitrile (1.0 eq)

Anhydrous Ethanol (Solvent)

HCI gas (Anhydrous)

Ammonia (7N in Methanol or Ethanol)

Diethyl Ether (for precipitation)
Procedure:
e |midate Formation:

o Dissolve 2-Chloro-5-methylbenzonitrile (10 g) in anhydrous ethanol (50 mL) in a round-
bottom flask equipped with a drying tube (CaClz2).

o Cool the solution to 0°C in an ice bath.
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o Bubble dry HCI gas through the solution for 30—45 minutes until saturation. Note:
Exothermic reaction; maintain temperature <10°C.

o Seal the flask and stir at room temperature for 16—24 hours.

o Checkpoint: Monitor by TLC (disappearance of nitrile). The product may precipitate as the
imidate hydrochloride.

o Remove excess HCI and solvent under reduced pressure (keep temperature <40°C) to
obtain the crude imidate ester hydrochloride.

o Ammonolysis:
o Resuspend the crude imidate in anhydrous ethanol (30 mL).
o Add 7N Ammonia in ethanol (3.0 eq) dropwise at 0°C.
o Allow the mixture to warm to room temperature and stir for 12 hours.
o Work-up: Concentrate the mixture to ~10 mL.
o Add cold Diethyl Ether (100 mL) to precipitate the crude amidine hydrochloride.
o Filter the white solid and wash with fresh ether.
e Purification:
o Recrystallize from Isopropanol/Ethanol (9:1) to yield pure white crystals.
o Yield Expectation: 75-85%.

Stability & Degradation

Amidines are susceptible to hydrolysis, converting back to the primary amide and eventually
the carboxylic acid, especially under basic conditions or high temperatures.

Degradation Pathway (DOT Visualization)
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Caption: Hydrolytic degradation pathway. The conversion to amide is the primary stability risk in
agueous formulations.

Storage & Handling[8]

e Solid State: Stable for >2 years if stored at -20°C in a desiccator. Hygroscopic as HCI salt.
» Solution State:

o pH 2-6: Stable (protonated form resists nucleophilic attack).

o pH >8: Unstable (rapid hydrolysis to amide).

o Solvents: Avoid aldehydes/ketones (forms Schiff bases). Use DMSO or Water/Methanol.
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[https://www.benchchem.com/product/b2908232/docs#technical-monograph-
physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2908232/docs#technical-monograph-physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide
https://www.benchchem.com/product/b2908232/docs#technical-monograph-physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide
https://www.benchchem.com/product/b2908232?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

